Cas no 884874-01-5 (2-[(3-fluorophenyl)methyl]-5-nitro-indazole)

• Product name: 2-[(3-fluorophenyl)methyl]-5-nitro-indazole
• CAS No: 884874-01-5
• MF: C₁₄H₁₀N₃O₂F
• MW: 271.2465
• CID: 1924997
• PubChem ID: 21049421

2-[(3-fluorophenyl)methyl]-5-nitro-indazole Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methyl]-5-nitro-indazole
• Ambcb4014320
• AG-D-08682
• 2-(3-fluoro-benzyl)-2H-pyrazol-3-ylamine
• 2-(3-fluorobenzyl)-2H-pyrazol-3-ylamine
• 2-(3-fluoro-benzyl)-5-nitro-2H-indazole
• CTK3J9950
• SureCN1460580
• 5-nitro-2-N-(3-fluorobenzyl)indazole
• AGN-PC-015ZDG
• 2-(3-fluorobenzyl)-5-nitro-2H-indazole
• 1-(3-Fluorobenzyl)-1H-pyrazol-5-amine
• 2H-Indazole, 2-[(3-fluorophenyl)methyl]-5-nitro-
• 2-[(3-FLUOROPHENYL)METHYL]-5-NITROINDAZOLE
• VKTLNNHESRZDEY-UHFFFAOYSA-N
• 5-nitro-2-N-(3-fluorobenzyl) indazole
• DB-103539
• 2-[(3-FLUOROPHENYL)METHYL]-5-NITRO-2H-INDAZOLE
• SCHEMBL1014119
• D87563
• 884874-01-5

• Inchi： InChI=1S/C14H10FN3O2/c15-12-3-1-2-10(6-12)8-17-9-11-7-13(18(19)20)4-5-14(11)16-17/h1-7,9H,8H2
• InChI Key： VKTLNNHESRZDEY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)F)CN2C=C3C=C(C=CC3=N2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.07570473Da
• Monoisotopic Mass: 271.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų